Cas no 75762-43-5 (1,1'-[propane-1,3-diylbis(oxy)]bis[2,4-dinitrobenzene])

1,1'-[propane-1,3-diylbis(oxy)]bis[2,4-dinitrobenzene] structure
75762-43-5 structure
Product Name:1,1'-[propane-1,3-diylbis(oxy)]bis[2,4-dinitrobenzene]
CAS No:75762-43-5
MF:C15H12N4O10
MW:408.27658367157
CID:982011
PubChem ID:20551653
Update Time:2025-04-19

1,1'-[propane-1,3-diylbis(oxy)]bis[2,4-dinitrobenzene] Chemical and Physical Properties

Names and Identifiers

    • 1,1'-[propane-1,3-diylbis(oxy)]bis[2,4-dinitrobenzene]
    • 1,1'-(Propane-1,3-diylbis(oxy))bis(2,4-dinitrobenzene)
    • 1-[3-(2,4-dinitrophenoxy)propoxy]-2,4-dinitrobenzene
    • SCHEMBL11221739
    • DTXSID90226656
    • NS00037723
    • Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2,4-dinitro-
    • EINECS 278-303-4
    • P5X6MQ3GA2
    • 75762-43-5
    • IXBVTQBLDYIPSB-UHFFFAOYSA-N
    • Inchi: 1S/C15H12N4O10/c20-16(21)10-2-4-14(12(8-10)18(24)25)28-6-1-7-29-15-5-3-11(17(22)23)9-13(15)19(26)27/h2-5,8-9H,1,6-7H2
    • InChI Key: IXBVTQBLDYIPSB-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])CCCOC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 408.05534259g/mol
  • Monoisotopic Mass: 408.05534259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 558
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 202Ų
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